Cas no 1805971-28-1 (Ethyl 5-amino-4-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-amino-4-(trifluoromethyl)picolinate
• CAS No: 1805971-28-1
• MF: C₉H₉F₃N₂O₂
• MW: 234.175172567368
• CID: 4900068
• Update Time: 2025-05-22

Ethyl 5-amino-4-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-amino-4-(trifluoromethyl)picolinate

• Inchi： 1S/C9H9F3N2O2/c1-2-16-8(15)7-3-5(9(10,11)12)6(13)4-14-7/h3-4H,2,13H2,1H3
• InChI Key： GWTLKZIZAYVQKV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=NC=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 5-amino-4-(trifluoromethyl)picolinate

Ethyl 5-amino-4-(trifluoromethyl)picolinate (CAS No. 1805971-28-1): A Versatile Building Block in Modern Organic Synthesis

Ethyl 5-amino-4-(trifluoromethyl)picolinate (CAS 1805971-28-1) is an increasingly important heterocyclic compound in pharmaceutical and agrochemical research. This pyridine derivative features both an amino group and a trifluoromethyl substituent, making it a valuable intermediate for drug discovery and material science applications. The presence of the ethyl ester moiety enhances its reactivity in various synthetic transformations.

The compound's molecular structure combines the electron-withdrawing trifluoromethyl group with the electron-donating amino group, creating unique electronic properties that researchers are exploring for developing novel bioactive molecules. Recent studies highlight its potential in creating kinase inhibitors and antimicrobial agents, addressing current challenges in antibiotic resistance and targeted cancer therapies.

From a synthetic chemistry perspective, Ethyl 5-amino-4-(trifluoromethyl)picolinate serves as an excellent precursor for constructing more complex nitrogen-containing heterocycles. The amino group at position 5 allows for diverse functionalization through acylation, alkylation, or condensation reactions, while the ester functionality can be transformed into amides, acids, or reduced to alcohols.

In pharmaceutical applications, the trifluoromethyl group is particularly valuable as it often enhances metabolic stability, membrane permeability, and binding affinity of drug candidates. This explains why 1805971-28-1 has gained attention in medicinal chemistry programs focused on CNS drugs and anti-inflammatory agents.

The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry approaches. Researchers appreciate its compatibility with modern synthetic techniques like microwave-assisted synthesis and flow chemistry, which are current hot topics in process optimization and green chemistry initiatives.

Analytical characterization of Ethyl 5-amino-4-(trifluoromethyl)picolinate typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The 19F NMR signal from the CF3 group provides a distinctive marker for reaction monitoring, which is particularly useful in tracking synthetic transformations.

Recent patent literature reveals growing interest in this compound for developing next-generation agrochemicals. The trifluoromethylpyridine scaffold demonstrates excellent pest control properties while maintaining favorable environmental profiles, aligning with current demands for sustainable crop protection solutions.

From a commercial perspective, the demand for Ethyl 5-amino-4-(trifluoromethyl)picolinate has been steadily increasing, with suppliers offering various purity grades (typically 95-99%) to meet different research needs. The compound's shelf life and storage conditions (usually recommended at 2-8°C under inert atmosphere) are important considerations for procurement specialists.

Safety evaluations indicate that 1805971-28-1 requires standard laboratory precautions, with particular attention to avoiding inhalation and skin contact. Proper handling procedures align with general laboratory safety protocols for organic compounds, making it accessible to most research facilities.

Looking forward, the unique properties of Ethyl 5-amino-4-(trifluoromethyl)picolinate position it as a key player in addressing current challenges in drug discovery and material science. Its versatility in synthetic applications and relevance to cutting-edge research areas ensure its continued importance in chemical innovation.